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Introduction

Pterocarpans are a significant class of isoflavonoid phytoalexins, which are antimicrobial
compounds synthesized by plants in response to stress, such as pathogen attacks.[1] Their
diverse biological activities, including antifungal, antiviral, and potential anticancer properties,
make them promising candidates for pharmaceutical and agricultural applications. Accurate
quantification of pterocarpans like glyceollin, phaseollin, and medicarpin in plant extracts is
crucial for understanding plant defense mechanisms, quality control of herbal products, and for
the development of new therapeutic agents. This document provides detailed protocols for the
extraction and quantification of pterocarpans from plant materials using High-Performance
Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Experimental Workflow

The overall process for pterocarpan quantification involves sample preparation, extraction,
chromatographic separation and detection, and data analysis. Each step is critical for achieving
accurate and reproducible results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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